3-(4-chlorobenzyl)-2-((4-(2-oxopyrrolidin-1-yl)benzyl)thio)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-[(4-chlorophenyl)methyl]-4-[[4-(2-oxopyrrolidin-1-yl)phenyl]methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• InChI: InChI=1S/C27H21ClN4O2S2/c28-19-9-5-17(6-10-19)15-32-26(34)24-23(21-3-1-13-29-25(21)36-24)30-27(32)35-16-18-7-11-20(12-8-18)31-14-2-4-22(31)33/h1,3,5-13H,2,4,14-16H2
• InChI Key: OYRZUBHBIYLAGM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)CSC3=NC4=C(C(=O)N3CC5=CC=C(C=C5)Cl)SC6=C4C=CC=N6
• Molecular Formula: C27H21ClN4O2S2
• Molecular Weight: 533.1 g/mol
• CAS No.: 1224009-44-2

Description

3-(4-chlorobenzyl)-2-((4-(2-oxopyrrolidin-1-yl)benzyl)thio)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C27H21ClN4O2S2 and its molecular weight is 533.06. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Research on compounds with related structures often revolves around their synthesis and subsequent biological evaluation. For example, studies have been conducted on the synthesis of novel thienopyridine and pyridothienopyrimidine derivatives, which showed promising antitumor activity against liver tumor cell lines such as HepG2. These compounds were synthesized through various chemical reactions, highlighting the versatility and potential of thieno[3,2-d]pyrimidine derivatives in medicinal chemistry (Kadah, 2016).

Antitumor and Antibacterial Agents

Another study focused on thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, which were synthesized and evaluated for their antitumor and antibacterial properties. Certain compounds exhibited higher activity against cancer cell lines and bacterial strains than standard drugs, demonstrating the therapeutic potential of thieno[3,2-d]pyrimidine derivatives (Hafez, Alsalamah, & El-Gazzar, 2017).

Antimicrobial Activities

The exploration of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties has also been reported. These compounds showed promising antimicrobial activity against Staphylococcus aureus, emphasizing the importance of structural diversity in discovering new antimicrobial agents (Sirakanyan, Spinelli, Geronikaki, & Hovakimyan, 2015).

Structural and Electronic Analysis

In-depth structural and electronic analyses of thiopyrimidine derivatives have revealed their potential in nonlinear optics (NLO) and medicinal applications. Such studies provide valuable insights into the physicochemical properties of these compounds, which could inform their optimization for specific scientific and technological applications (Hussain et al., 2020).